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An essential tool for the specific inhibition of caspase-2, Z-VDVAD-FMK (Benzyloxycarbonyl-
Val-Asp(OMe)-Val-Ala-Asp(OMe)-fluoromethylketone) serves as a critical component in the
study of apoptosis and other caspase-2-mediated cellular processes. This guide provides a
comprehensive overview of its biochemical properties, mechanism of action, and detailed
protocols for its use in experimental settings.

Core Concepts and Mechanism of Action

Z-VDVAD-FMK is a synthetic, cell-permeable peptide that acts as a highly specific and
irreversible inhibitor of caspase-2. Its design is based on the preferred substrate recognition
sequence of caspase-2, Val-Asp-Val-Ala-Asp (VDVAD). The C-terminal fluoromethylketone
(FMK) group forms a covalent bond with the cysteine residue in the active site of caspase-2,
leading to its irreversible inactivation. The N-terminal benzyloxycarbonyl (Z) group enhances
the molecule's cell permeability, allowing it to effectively reach its intracellular target.

While Z-VDVAD-FMK is primarily recognized for its specificity towards caspase-2, some
studies have indicated that it may also exhibit inhibitory activity against other caspases, such
as caspase-3 and caspase-7, although with significantly less potency.[1] This cross-reactivity
should be considered when designing and interpreting experiments.
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Biochemical and Physicochemical Properties

A clear understanding of the physical and chemical characteristics of Z-VDVAD-FMK is crucial
for its proper handling, storage, and use in experimental protocols.

Property Value Reference
Molecular Formula Cs2H46FN5s011 [2]
Molecular Weight 695.73 g/mol [3]
Appearance White to off-white solid [3]
Purity >98% [2]
CAS Number 210344-92-6 [3]
Solubility Soluble in DMSO (=34.8 2]
mg/mL)

Store as a solid at -20°C for up

to 1 year. Store stock solutions

in DMSO at -20°C forup to 1
Storage [3]

month or -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

Quantitative Data: Inhibitory Activity

The inhibitory potency of Z-VDVAD-FMK is a critical parameter for its effective use. While a
comprehensive IC50 panel across all caspases is not readily available in the literature, its high
specificity for caspase-2 is widely acknowledged. For comparative purposes, the IC50 values
for the related pan-caspase inhibitor, Z-VAD-FMK, are often referenced to highlight the general
potency of this class of inhibitors.
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Z-VAD-FMK IC50
Caspase Target Z-VDVAD-FMK IC50 . Reference
(for comparison)

. - Not specified as
Caspase-2 Specific Inhibitor ] [3]
primary target

Caspase-1 - 3.07 uM [4]
Cross-reactivity

Caspase-3 Low nanomolar range [1][5]
reported

Caspase-6 - 6.78 UM [4]
Cross-reactivity

Caspase-7 4.11 pM [11[4]
reported

Caspase-8 - 5.42 uM [4]

Caspase-9 - 10.66 UM [4]

Caspase-10 - 9.52 uM [4]

Note: The lack of specific IC50 values for Z-VDVAD-FMK across a full caspase panel in
publicly available literature underscores the need for researchers to empirically determine the
optimal concentration for their specific experimental system.

Signaling Pathways and Experimental Workflows
Caspase-2 Activation via the PIDDosome

Caspase-2 is an initiator caspase that is primarily activated through a large protein complex
known as the PIDDosome.[6][7] This complex assembles in response to cellular stress signals,
such as DNA damage. The core components of the PIDDosome are:

e PIDD1 (p53-induced death domain protein 1): A scaffold protein that undergoes
autoprocessing.

e RAIDD (RIP-associated ICH-1/CED-3 homologous protein with a death domain): An adaptor
protein that bridges PIDD1 and pro-caspase-2.

e Pro-caspase-2: The inactive zymogen of caspase-2.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.medchemexpress.com/z-vdvad-fmk.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://www.promega.com/products/cell-health-assays/apoptosis-assays/caspase-inhibitor-z_vad_fmk/
https://www.benchchem.com/pdf/A_Head_to_Head_Comparison_Biotin_YVAD_CMK_vs_Z_VAD_FMK_for_Caspase_Inhibition.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://www.promega.com/products/cell-health-assays/apoptosis-assays/caspase-inhibitor-z_vad_fmk/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2423129/
https://www.benchchem.com/product/b1573886/docs?utm_src=pdf-body#z-vdvad-fmk-an-in-depth-technical-guide-for-researchers
https://www.mdpi.com/2073-4409/9/5/1259
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.610022/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The assembly of the PIDDosome brings multiple pro-caspase-2 molecules into close proximity,
facilitating their dimerization and subsequent auto-activation through proteolytic cleavage.
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Caspase-2 activation through the PIDDosome pathway.

Caspase-2 Mediated Apoptosis

Once activated, caspase-2 can initiate the intrinsic pathway of apoptosis by cleaving the pro-
apoptotic protein Bid into its truncated form, tBid.[8] tBid then translocates to the mitochondria,
where it promotes the oligomerization of Bak and Bax, leading to mitochondrial outer
membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent
activation of executioner caspases (e.g., caspase-3 and -7).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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